Cas no 1279842-59-9 (3-Amino-bicyclo[3.3.1]nonan-1-ol)

• Product Name: 3-Amino-bicyclo[3.3.1]nonan-1-ol
• CAS No: 1279842-59-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6136221
• PubChem ID: 102568058
• Update Time: 2025-06-22

3-Amino-bicyclo[3.3.1]nonan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-bicyclo[3.3.1]nonan-1-ol
• Bicyclo[3.3.1]nonan-1-ol, 3-amino-
• 3-aminobicyclo[3.3.1]nonan-1-ol
• EN300-6512936
• 1279842-59-9

• Inchi： 1S/C9H17NO/c10-8-4-7-2-1-3-9(11,5-7)6-8/h7-8,11H,1-6,10H2
• InChI Key： XLDHKXYUHLQDDJ-UHFFFAOYSA-N
• SMILES： C12(O)CC(CCC1)CC(N)C2

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.108±0.06 g/cm3(Predicted)
• Boiling Point: 254.9±23.0 °C(Predicted)
• pka: 15.14±0.40(Predicted)

Additional information on 3-Amino-bicyclo[3.3.1]nonan-1-ol

3-Amino-bicyclo[3.3.1]nonan-1-ol: A Comprehensive Overview

The compound 3-Amino-bicyclo[3.3.1]nonan-1-ol, identified by the CAS number 1279842-59-9, is a unique bicyclic alcohol with significant potential in various fields, particularly in pharmaceuticals and organic synthesis. This compound has garnered attention due to its versatile structure, which combines a bicyclic framework with an amino group and a hydroxyl group, making it a valuable building block for drug development and advanced materials.

Recent studies have highlighted the importance of 3-Amino-bicyclo[3.3.1]nonan-1-ol in medicinal chemistry, where its structural features enable the creation of bioactive molecules with enhanced pharmacokinetic properties. The bicyclic system provides rigidity and stability, while the amino and hydroxyl groups offer sites for functionalization, allowing researchers to tailor the compound for specific therapeutic applications.

The synthesis of 3-Amino-bicyclo[3.3.1]nonan-1-ol has been optimized through various methodologies, including ring-closing metathesis and enzymatic catalysis, which have improved both yield and purity. These advancements have made the compound more accessible for large-scale production and research purposes.

In terms of applications, 3-Amino-bicyclo[3.3.1]nonan-1-ol has shown promise in the development of anti-inflammatory agents, where its ability to modulate inflammatory pathways has been demonstrated in preclinical models. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, further underscoring its versatility in organic chemistry.

Recent research has also focused on the environmental impact of synthesizing and using 3-Amino-bicyclo[3.3.1]nonan-1-ol. Green chemistry approaches have been implemented to reduce waste and improve sustainability, aligning with global efforts to promote eco-friendly chemical practices.

In conclusion, 3-Amino-bicyclo[3.3.1]nonan-1-ol, with its CAS number 1279842-59-9, stands as a pivotal compound in modern chemistry due to its structural uniqueness and functional diversity. Its continued exploration across various disciplines ensures that it remains at the forefront of scientific innovation.